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Compound Name: TSTU

Cat. No.: B012026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

O-(N-Succinimidyl)-1,1,3,3-tetramethyluronium tetrafluoroborate, commonly known as TSTU, is

a widely utilized coupling reagent in peptide synthesis and bioconjugation chemistry.[1] Its

efficacy in converting carboxylic acids to active N-hydroxysuccinimide (NHS) esters makes it an

invaluable tool in the synthesis of peptides, modification of proteins, and preparation of labeled

biomolecules.[1][2] However, its reactive nature necessitates a thorough understanding of its

safety profile and adherence to strict handling protocols to ensure the well-being of laboratory

personnel and the integrity of experimental outcomes. This guide provides an in-depth

overview of TSTU's hazards, safe handling procedures, and emergency responses.

Chemical and Physical Properties
TSTU is a white crystalline solid at room temperature.[1][3] A summary of its key physical and

chemical properties is presented below.
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Property Value References

Synonyms

O-(N-Succinimidyl)-1,1,3,3-

tetramethyluronium

Tetrafluoroborate, N,N,N',N'-

Tetramethyl-O-(N-

succinimidyl)uronium

tetrafluoroborate

[4][5]

CAS Number 105832-38-0 [4][5][6]

Molecular Formula C₉H₁₆BF₄N₃O₃ [4]

Molecular Weight 301.05 g/mol [7]

Melting Point 195 - 201 °C [8]

Solubility

Soluble in water, acetonitrile,

DMSO, and DMF. Insoluble in

ether.

[1][3]

Appearance
White crystalline powder or

crystals.
[1][3]

Hazard Identification and Classification
TSTU is classified as a hazardous chemical.[5] Users must be fully aware of its potential health

effects before handling.

GHS Hazard Classification:
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Hazard Class Category References

Acute Toxicity, Oral Category 4 [5]

Skin Corrosion/Irritation Category 2 [5][6]

Serious Eye Damage/Eye

Irritation
Category 2/2A [5][6]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
[5]

Skin Sensitization Category 1A [9]

GHS Pictograms:

GHS07: Exclamation Mark[9]

Signal Word: Warning[5][9]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[9]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P272 (Contaminated work clothing should not be

allowed out of the workplace), P280 (Wear protective gloves/protective clothing/eye

protection/face protection).[9]

Response: P302 + P352 (IF ON SKIN: Wash with plenty of water), P305 + P351 + P338 (IF

IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
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and easy to do. Continue rinsing), P333 + P313 (If skin irritation or rash occurs: Get medical

advice/attention), P362 + P364 (Take off contaminated clothing and wash it before reuse).[8]

[9]

Storage: P405 (Store locked up).[8]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize risks associated

with TSTU.

Personal Protective Equipment (PPE)
A standardized PPE workflow should be followed to ensure user safety.

Personal Protective Equipment (PPE) for TSTU Handling

Flame-retardant Lab Coat Chemical-resistant Gloves (e.g., Nitrile)Don Splash-proof Safety GogglesDon NIOSH-approved Respirator (if dust is generated)

Assess Need &
Don if necessary Safe to ProceedBefore Handling TSTU Don

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow for handling TSTU.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[6][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[5][8]
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Avoid the formation of dust and aerosols.[8]

Use personal protective equipment as required.[8]

Wash hands thoroughly after handling and before breaks.[6]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][8]

Recommended storage temperature is between 2-8°C.[3]

The reagent is moisture and light sensitive; protect from exposure.[5][8]

Store under an inert atmosphere (e.g., argon).[3][7]

Keep away from incompatible materials such as strong oxidizing agents, water, strong acids,

and strong bases.[5][8]

Emergency Procedures
A clear and logical workflow is essential for responding to accidental exposures or spills.
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Exposure Response

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Action

Skin Contact

Wash off with soap and plenty of water.
Use calcium gluconate paste for burns.

Action

Eye Contact

Rinse with plenty of water for at least 15 minutes.

Action

Ingestion

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Action

Consult a Physician

Click to download full resolution via product page

Caption: Emergency first aid procedures for TSTU exposure.

First-Aid Measures:

General Advice: Immediate and specialized first aid is required for hydrofluoric (HF) acid

burns, which can result from decomposition products.[8]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a physician.[6][8]

Skin Contact: In case of contact, immediately wash off with soap and plenty of water. For

burns, first treatment with calcium gluconate paste is recommended. Consult a physician.[8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the

eyelids apart, and consult a physician.[6][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[6][8]
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Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Hazardous Combustion Products: Under fire conditions, TSTU can decompose to form

carbon oxides, nitrogen oxides (NOx), hydrogen fluoride, and borane/boron oxides.[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[5][8]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation.[8]

Environmental Precautions: Prevent product from entering drains.[8]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

and shovel into a suitable, closed container for disposal.[8]

Stability and Reactivity
Chemical Stability: TSTU is stable under recommended dry storage conditions.[3][8] It is,

however, sensitive to moisture and light.[5][8]

Reactivity: It can hydrolyze and degrade in humid conditions.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, water, strong acids, and

strong bases.[5][8]

Hazardous Decomposition Products: Hazardous decomposition products formed under fire

conditions include carbon oxides, nitrogen oxides (NOx), hydrogen fluoride, and

borane/boron oxides.[8]

Disposal Considerations
Dispose of TSTU and its containers in accordance with local, state, and federal regulations.
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It is recommended to mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[8]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.[8]

This guide is intended to provide comprehensive safety information for the handling of TSTU. It

is imperative that all users read and understand the Safety Data Sheet (SDS) for this product

before use and receive appropriate safety training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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